(2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl chemical structure
(2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl chemical structure
Technical Monograph: (2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl
Chemical Identity & Structural Analysis
The compound (2S)-N1,N1-Dimethyl-1,2-butanediamine dihydrochloride is a chiral vicinal diamine salt.[1] It serves as a high-value building block in the synthesis of pharmaceutical agents and as a chiral ligand in asymmetric catalysis.[2] Its structural integrity relies on the preservation of the (S)-configuration at the C2 position while maintaining the regioselective dimethylation at the N1 position.
Nomenclature & Identifiers
| Property | Detail |
| IUPAC Name | (2S)-N1,N1-Dimethylbutane-1,2-diamine dihydrochloride |
| Common Name | (S)-1-(Dimethylamino)-2-aminobutane 2HCl |
| CAS Number | 1604335-82-1 (Salt form); 1604335-81-0 (Free base generic ref) |
| Molecular Formula | |
| Molecular Weight | 189.13 g/mol (Salt); 116.21 g/mol (Free Base) |
| SMILES | CCCN(C)C.Cl.Cl |
| Chirality | (S)-Enantiomer (derived from L-2-aminobutyric acid backbone) |
Structural Logic
The molecule features a butane backbone. The C2 position is the stereogenic center carrying a primary amine (
Synthetic Pathways & Process Chemistry
The synthesis of (2S)-N1,N1-Dimethyl-1,2-butanediamine requires a strategy that avoids racemization of the C2 center.[1] The most robust industrial route utilizes (S)-2-Aminobutanol (derived from L-2-aminobutyric acid) as the chiral pool starting material.[1]
Retrosynthetic Analysis
To achieve the N1,N1-dimethyl substitution pattern without affecting the C2 primary amine, we must differentiate the two nitrogen precursors. The C2-amine exists in the starting material and must be protected.[1] The C1-amine is installed via nucleophilic displacement of the C1-alcohol.[1]
Step-by-Step Protocol
Step 1: N-Protection [1]
-
Reagents: (S)-2-Aminobutanol, Di-tert-butyl dicarbonate (
), (aq).[1] -
Mechanism: Selective protection of the amine over the alcohol.
-
Outcome: (S)-N-Boc-2-aminobutanol.[1]
-
Critical Control: Maintain temperature < 10°C to prevent O-acylation side products.
Step 2: Activation of the Primary Alcohol
-
Reagents: Methanesulfonyl chloride (MsCl), Triethylamine (
), DCM. -
Mechanism: Conversion of the C1-hydroxyl group into a mesylate leaving group.
-
Causality: The mesylate is a superior leaving group to the hydroxyl, enabling mild displacement conditions that do not risk C2-racemization (which can occur under harsh acidic conditions or high heat).
Step 3: Nucleophilic Displacement
-
Reagents: Dimethylamine (
, 2.0M in THF), Potassium Carbonate ( ). -
Conditions: Sealed tube, 60°C, 12 hours.
-
Mechanism:
attack by dimethylamine at C1. -
Note: Since the reaction occurs at C1 (achiral), the configuration at C2 is strictly retained.
Step 4: Global Deprotection & Salt Formation
-
Reagents: 4M HCl in Dioxane.
-
Process: The Boc group is cleaved, and the resulting diamine immediately captures HCl to form the dihydrochloride salt.
-
Purification: Recrystallization from EtOH/Et2O ensures removal of mono-amine impurities.[1]
Synthetic Workflow Diagram
Figure 1: Validated synthetic route from chiral pool material to final dihydrochloride salt.
Quality Control & Characterization
Ensuring the enantiomeric excess (ee%) is critical, as the (R)-isomer may exhibit antagonistic biological activity or induce incorrect stereochemistry in downstream catalytic applications.
Analytical Specifications
| Test | Method | Acceptance Criteria |
| Purity | HPLC (C18 Column) | > 98.0% (Area) |
| Chiral Purity | Chiral HPLC (Chiralpak AD-H or OD-H) | > 99.0% ee |
| Identity | 1H-NMR (D2O) | Matches Reference Structure |
| Counterion | Argentometric Titration | 36.5% - 38.5% Chloride (Theoretical: 37.5%) |
Protocol: Determination of Enantiomeric Excess
If Chiral HPLC is unavailable, Mosher's Acid Derivatization is the authoritative chemical method.
-
Free Basing: Neutralize a sample of the 2HCl salt with 1M NaOH and extract into
. -
Derivatization: React the free amine with (R)-(-)-
-methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's Chloride).[1] -
NMR Analysis: Analyze the
NMR or NMR. The diastereomeric amides formed will show distinct chemical shifts. Integration of these peaks allows calculation of the ratio of (S) to (R) enantiomers.
Applications in Drug Discovery
Chiral Ligand Synthesis
This diamine serves as a precursor for
Pharmaceutical Intermediate
The (S)-1,2-diamine motif is a pharmacophore found in various bioactive compounds, including:
-
Antipsychotics: Analogs where the side chain modulates GPCR binding affinity.
-
Anti-infectives: As a mimic of the ethambutol pharmacophore (though ethambutol is symmetric, desymmetrized analogs are investigated for overcoming resistance).
Logical Application Workflow
Figure 2: Downstream utility of the diamine scaffold in catalysis and drug development.[1]
Handling & Stability
-
Hygroscopicity: The dihydrochloride salt is hygroscopic. It must be stored in a desiccator or under inert atmosphere (Argon/Nitrogen). Exposure to moisture leads to clumping and difficulty in precise weighing.
-
Free Base Instability: The free base form is an oil that readily absorbs
from the air to form carbamates. Always generate the free base in situ or immediately prior to use. -
Safety: The salt is an irritant to eyes and respiratory tract. Standard PPE (gloves, goggles, fume hood) is mandatory.
References
-
Chemical Identity & CAS: AChemBlock. (S)-N1,N1-dimethylbutane-1,2-diamine dihydrochloride Product Data. Retrieved from
- General Synthesis of Chiral Diamines: Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition. (General reference for diamine synthesis via amino alcohols).
-
Precursor Data: ChemScene. (R)-1-(Dimethylamino)butan-2-ol Product Data. Retrieved from
- Chiral Ligand Applications: Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews. (Contextual reference for diamine ligands).
-
Safety Data: PubChem. N,N-Dimethyl-2-butanamine Compound Summary. Retrieved from
